![molecular formula C15H16N2O2S B3720633 1-(4-ethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethanone](/img/structure/B3720633.png)
1-(4-ethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethanone
Overview
Description
1-(4-ethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethanone is a chemical compound that has been widely studied in scientific research. This compound is also known as EPE or 4'-ethyl-2'-thio-2-(6'-methyl-4'-pyrimidyl)acetylbenzophenone. EPE has been found to have potential applications in various fields, including medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of EPE is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, EPE has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In bacteria, EPE has been found to inhibit the activity of the enzyme DNA gyrase, which is involved in DNA replication and transcription.
Biochemical and Physiological Effects:
EPE has been found to have various biochemical and physiological effects. In cancer cells, EPE has been shown to induce apoptosis, or programmed cell death. In bacteria, EPE has been found to inhibit cell growth and division. In animal studies, EPE has been shown to have anti-inflammatory effects and can reduce the levels of certain cytokines and chemokines.
Advantages and Limitations for Lab Experiments
EPE has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications. However, there are also limitations to using EPE in lab experiments. It can be toxic to cells at high concentrations, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on EPE. In medicine, EPE could be further studied for its potential as a drug delivery agent and for the treatment of cancer and inflammation. In agriculture, EPE could be studied for its potential as a pesticide and for its effects on non-target organisms. In environmental science, EPE could be studied for its potential use in wastewater treatment and its effects on aquatic organisms. Overall, further research on EPE could lead to the development of new drugs, pesticides, and environmental technologies.
Scientific Research Applications
EPE has been extensively studied for its potential applications in various fields. In medicine, EPE has been found to exhibit anti-inflammatory, anti-bacterial, and anti-cancer properties. It has also been shown to have potential as a drug delivery agent due to its ability to cross the blood-brain barrier. In agriculture, EPE has been found to have insecticidal properties and can be used as a pesticide. In environmental science, EPE has been studied for its potential use in wastewater treatment.
properties
IUPAC Name |
2-[2-(4-ethylphenyl)-2-oxoethyl]sulfanyl-4-methyl-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-3-11-4-6-12(7-5-11)13(18)9-20-15-16-10(2)8-14(19)17-15/h4-8H,3,9H2,1-2H3,(H,16,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNLBLVFGFWOTCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)CSC2=NC(=CC(=O)N2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.